Cas no 2679805-69-5 ((2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid)

• Product Name: (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid
• CAS No: 2679805-69-5
• MF: C₁₂H₁₂F₃NO₅
• MW: 307.222594261169
• CID: 5631487
• PubChem ID: 165925360
• Update Time: 2025-06-10

(2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Serine, N-[(phenylmethoxy)carbonyl]-O-(trifluoromethyl)-
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(trifluoromethoxy)propanoic acid
• EN300-28291591
• 2679805-69-5
• (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid

• Inchi： 1S/C12H12F3NO5/c13-12(14,15)21-7-9(10(17)18)16-11(19)20-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,16,19)(H,17,18)/t9-/m1/s1
• InChI Key： QXYCHPXOUNLYPG-SECBINFHSA-N
• SMILES： FC(OC[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 307.06675697g/mol
• Monoisotopic Mass: 307.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 416.1±45.0 °C(Predicted)
• pka: 3.10±0.10(Predicted)

Additional information on (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid

(2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid (CAS No. 2679805-69-5): A Comprehensive Overview

(2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid (CAS No. 2679805-69-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-L-Fmoc-Asp(OtBu), is a versatile building block used in the synthesis of peptides and other complex molecules. Its unique structural features, including the benzyloxy carbonyl and trifluoromethoxy groups, make it an essential reagent in various chemical and biological applications.

The chemical structure of (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid consists of a central propanoic acid backbone with a chiral center at the second carbon atom. The presence of the benzyloxy carbonyl group provides protection for the amino functionality, while the trifluoromethoxy substituent imparts unique electronic and steric properties to the molecule. These characteristics make it particularly useful in the design and synthesis of bioactive peptides and small molecules with specific biological activities.

In recent years, significant advancements have been made in understanding the role of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. The trifluoromethoxy group in (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid is particularly noteworthy for its ability to enhance these properties, making the compound a valuable tool in drug discovery and development.

The synthesis of (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid typically involves several steps, including the protection of the amino group with a benzyloxy carbonyl moiety, followed by the introduction of the trifluoromethoxy substituent. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the reaction of a suitable propanoic acid derivative with a trifluoromethoxy reagent, followed by selective protection of the amino group.

The application of (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid in peptide synthesis has been extensively studied. Peptides are crucial biomolecules that play vital roles in various physiological processes, including cell signaling, enzyme regulation, and immune response. The ability to introduce specific functional groups into peptides can significantly enhance their biological activity and stability. The presence of the benzyloxy carbonyl and trifluoromethoxy groups in this compound allows for precise control over peptide structure and function, making it an ideal choice for designing peptides with enhanced therapeutic potential.

In addition to its use in peptide synthesis, (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid has also found applications in other areas of chemical biology. For instance, it has been used as a building block in the synthesis of small molecules that target specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have significant therapeutic implications. By incorporating this compound into small molecule inhibitors, researchers can design molecules that selectively disrupt specific PPIs, leading to potential new treatments for various diseases.

The pharmacological properties of compounds derived from (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid have been extensively investigated. Studies have shown that these compounds exhibit promising activity against various targets, including enzymes, receptors, and ion channels. For example, one study reported that a derivative of this compound demonstrated potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding highlights the potential of this compound as a lead molecule for developing new anticancer agents.

The safety profile of compounds derived from (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid is another important consideration in their development as therapeutic agents. Preclinical studies have generally shown favorable safety profiles, with no significant toxic effects observed at therapeutic doses. However, further research is needed to fully understand their long-term safety and efficacy in humans.

In conclusion, (2R)-2-{(benzyloxy)carbonylamino}-3-(trifluoromethoxy)propanoic acid (CAS No. 2679805-69-5) is a versatile and valuable compound with numerous applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential building block for synthesizing bioactive peptides and small molecules with specific biological activities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.